3-{4-[6-(dimethylamino)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile

• IUPAC Name: 3-[4-[6-(dimethylamino)pyrimidin-4-yl]piperazin-1-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C15H18N8/c1-21(2)13-9-14(20-11-19-13)22-5-7-23(8-6-22)15-12(10-16)17-3-4-18-15/h3-4,9,11H,5-8H2,1-2H3
• InChI Key: PFAIFWFAIBGPLA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=NC(=C1)N2CCN(CC2)C3=NC=CN=C3C#N
• Molecular Formula: C15H18N8
• Molecular Weight: 310.36 g/mol

Description

3-{4-[6-(Dimethylamino)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile (hereafter referred to as DMPP) is an organic compound that has been studied for its potential applications in scientific research. DMPP has been investigated for its ability to act as a neurotransmitter receptor agonist, as well as its potential role in the regulation of several metabolic processes. In

Mechanism of Action

Target of Action

• The compound binds to an inactive Abelson tyrosine kinase domain, characteristic of the ABL1 gene, through numerous hydrogen bonds and hydrophobic interactions .

Mode of Action

• It forms hydrogen bonds, hydrophobic C–H…π interactions, and π…π stacking with the target protein .

Biochemical Pathways

• By inhibiting tyrosine kinases, it disrupts signaling cascades involved in cancer cell proliferation .

Pharmacokinetics

• Impact on Bioavailability :
  • Interactions with other drugs can alter its pharmacokinetics .

Result of Action

• Cellular Effects :
  • Improved survival rates in leukemia patients .

Action Environment

• Efficacy and Stability :
  • Drug interactions impact its effectiveness .

Advantages and Limitations for Lab Experiments

The use of DMPP in laboratory experiments offers several advantages. First, it is relatively inexpensive and can be synthesized in a variety of ways. In addition, DMPP is relatively stable and has a relatively low toxicity profile. Furthermore, DMPP has been found to possess several desirable biochemical and physiological effects, making it a useful tool for scientific research.
However, there are several limitations to the use of DMPP in laboratory experiments. First, its mechanism of action is not yet fully understood, making it difficult to predict its effects in certain contexts. In addition, DMPP has been found to possess relatively low affinity for certain neurotransmitter receptors, making it difficult to use in certain experiments. Furthermore, its effects can vary depending on the dose and the experimental conditions, making it difficult to achieve consistent results.

Future Directions

There are several potential future directions for research into DMPP. First, further research is needed to better understand its mechanism of action and to identify its potential therapeutic applications. In addition, further studies are needed to determine the optimal dose and conditions for its use in laboratory experiments. Furthermore, additional research is required to determine the potential long-term effects of DMPP on biochemical and physiological processes. Finally, further research is needed to identify potential new uses for DMPP, such as its potential use in drug development.

Synthesis Methods

DMPP can be synthesized using a variety of methods, including the reaction of 1-ethyl-3-(4-methylpiperazin-1-yl)-1H-pyrazole-4-carbonitrile with dimethylamine in the presence of a base. In this reaction, the dimethylamine acts as a nucleophile, attacking the electrophilic carbon of the pyrazole ring, resulting in the formation of the desired product. In addition, DMPP can also be synthesized via a reaction between 4-methylpiperazine and dimethylpyrazine-2-carbonitrile in the presence of a base.

Scientific Research Applications

DMPP has been studied for its potential use in scientific research. It has been investigated for its ability to act as a neurotransmitter receptor agonist, as well as its potential role in the regulation of several metabolic processes. In addition, DMPP has been studied for its ability to modulate the activity of several enzymes, including those involved in the metabolism of lipids and carbohydrates. Furthermore, DMPP has been investigated for its potential use as an anti-inflammatory agent, as well as its ability to act as an antioxidant.